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Compound of Interest

Compound Name: N,N-Dibutyl-2-ethylhexylamine

Cat. No.: B100053 Get Quote

An In-depth Technical Guide to N,N-Dibutyl-2-
ethylhexylamine
This technical guide provides a comprehensive overview of the chemical properties and

structure of N,N-Dibutyl-2-ethylhexylamine. It is intended for researchers, scientists, and

professionals in the field of drug development and chemical synthesis.

Chemical Properties and Identification
N,N-Dibutyl-2-ethylhexylamine, also known as N,N-Dibutyl-2-ethyl-1-hexanamine, is a tertiary

amine with a branched alkyl structure. Its physicochemical properties are summarized below.

Table 1: Physicochemical Properties of N,N-Dibutyl-2-ethylhexylamine
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Property Value Source

CAS Number 18240-51-2 [1]

Molecular Formula C16H35N [1]

Molecular Weight 241.46 g/mol [1]

Boiling Point 272 °C [1]

Density 0.804 g/cm³ [1]

Flash Point 104 °C [1]

Refractive Index 1.444 [1]

Vapor Pressure 0.00623 mmHg at 25°C [1]

For the closely related compound, Bis(2-ethylhexyl)amine (CAS 106-20-7), the melting point is

reported as -60°C and solubility in water is less than 0.2 g/L at 20°C[2][3].

Chemical Structure
N,N-Dibutyl-2-ethylhexylamine is a tertiary amine characterized by a nitrogen atom bonded to

two butyl groups and one 2-ethylhexyl group. The 2-ethylhexyl group introduces a chiral center,

although the commercial product is typically a racemic mixture.

Caption: Chemical structure of N,N-Dibutyl-2-ethylhexylamine.

Experimental Protocols
While specific synthesis procedures for N,N-Dibutyl-2-ethylhexylamine are not extensively

detailed in publicly available literature, a general and representative protocol can be derived

from standard organic synthesis methodologies for tertiary amines, such as reductive

amination.

Objective: To synthesize N,N-Dibutyl-2-ethylhexylamine via reductive amination of 2-

ethylhexanal with dibutylamine.

Materials:
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2-Ethylhexanal

Dibutylamine

Reducing agent (e.g., Sodium triacetoxyborohydride, Sodium cyanoborohydride, or catalytic

hydrogenation with H₂/Pd-C)

Anhydrous solvent (e.g., Dichloromethane (DCM), 1,2-Dichloroethane (DCE), or Methanol

for catalytic hydrogenation)

Anhydrous Magnesium Sulfate or Sodium Sulfate

Aqueous acid (e.g., 1M HCl) for workup

Aqueous base (e.g., 1M NaOH) for workup

Brine solution

Procedure:

Reaction Setup: To a round-bottom flask equipped with a magnetic stirrer and under an inert

atmosphere (e.g., nitrogen or argon), add dibutylamine (1.0 equivalent) and the chosen

anhydrous solvent.

Imine Formation: Cool the solution in an ice bath (0 °C). Add 2-ethylhexanal (1.0-1.1

equivalents) dropwise to the stirred solution. Allow the mixture to stir at room temperature for

1-2 hours to facilitate the formation of the corresponding iminium ion intermediate.

Reduction:

For borohydride reagents: Add the reducing agent (e.g., Sodium triacetoxyborohydride,

~1.5 equivalents) portion-wise to the reaction mixture. Monitor the reaction progress using

Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

For catalytic hydrogenation: Transfer the initial mixture to a hydrogenation vessel

containing a catalyst (e.g., 5-10 mol% Palladium on carbon). Pressurize the vessel with

hydrogen gas (pressure will vary depending on the scale and apparatus) and stir

vigorously until the reaction is complete.
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Workup and Purification:

Quench the reaction by carefully adding water or a saturated aqueous solution of sodium

bicarbonate.

If an acidic workup is required, adjust the pH with 1M HCl, extract with an organic solvent,

then basify the aqueous layer with 1M NaOH and re-extract the product.

Separate the organic layer, wash with brine, and dry over anhydrous sodium sulfate or

magnesium sulfate.

Filter the drying agent and concentrate the solvent under reduced pressure using a rotary

evaporator.

Purify the crude product via fractional distillation under reduced pressure to obtain the

pure N,N-Dibutyl-2-ethylhexylamine.

Characterization: The final product should be characterized to confirm its identity and purity

using standard analytical techniques such as:

Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the chemical

structure.

Mass Spectrometry (MS): To confirm the molecular weight.

Gas Chromatography (GC): To assess purity.

Caption: General workflow for the synthesis and purification of N,N-Dibutyl-2-
ethylhexylamine.

Safety and Handling
Based on safety data for closely related tertiary amines, N,N-Dibutyl-2-ethylhexylamine
should be handled with care. It is expected to be harmful if swallowed and may cause skin and

eye irritation or burns[4][5]. Use appropriate personal protective equipment (PPE), including

gloves, safety goggles, and a lab coat, and work in a well-ventilated area or under a chemical

fume hood[5]. Store in a tightly closed container in a cool, dry place away from incompatible

materials such as strong oxidizing agents and acids[6][7].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b100053?utm_src=pdf-custom-synthesis
https://www.echemi.com/products/pd2109035840-n-n-dibutyl-2-ethylhexan-1-amine.html
https://www.atamanchemicals.com/di--2-ethylhexyl-amine_u34529/
https://www.fishersci.com/shop/products/di-2-ethylhexylamine-99-thermo-scientific/AC271962500
https://www.fishersci.com/shop/products/di-2-ethylhexylamine-99-thermo-scientific/AC271962500
https://www.sigmaaldrich.com/US/en/sds/Aldrich/292850
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL13894~~PDF~~MTR~~CGV4~~EN~~2025-09-19%2018:30:30~~Bis(2-ethylhexyl
https://www.fishersci.com/store/msds?partNumber=AC271661000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC271962500&countryCode=US&language=en
https://www.benchchem.com/product/b100053#n-n-dibutyl-2-ethylhexylamine-chemical-properties-and-structure
https://www.benchchem.com/product/b100053#n-n-dibutyl-2-ethylhexylamine-chemical-properties-and-structure
https://www.benchchem.com/product/b100053#n-n-dibutyl-2-ethylhexylamine-chemical-properties-and-structure
https://www.benchchem.com/product/b100053#n-n-dibutyl-2-ethylhexylamine-chemical-properties-and-structure
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b100053?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b100053?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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